Cas no 1351990-36-7 (4-Chloro-2-propylsulfanyl-pyrimidine)

• Product Name: 4-Chloro-2-propylsulfanyl-pyrimidine
• CAS No: 1351990-36-7
• MF: C₇H₉ClN₂S
• MW: 188.677758932114
• CID: 4586667
• Update Time: 2023-08-10

4-Chloro-2-propylsulfanyl-pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(propylthio)pyrimidine
• Pyrimidine,4-chloro-2-(propylthio)-
• 4-chloro-2-propylsulfanylpyrimidine
• 4-Chloro-2-propylsulfanyl-pyrimidine

• Inchi： 1S/C7H9ClN2S/c1-2-5-11-7-9-4-3-6(8)10-7/h3-4H,2,5H2,1H3
• InChI Key： BTQOSJLBXDDOTB-UHFFFAOYSA-N
• SMILES： ClC1=CC=NC(=N1)SCCC

Computed Properties

• Exact Mass: 188.017497g/mol
• Monoisotopic Mass: 188.017497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 51.1
• Molecular Weight: 188.68g/mol